Cas no 1225150-40-2 (3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole)

• Product Name: 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole
• CAS No: 1225150-40-2
• MF: C₁₅H₁₂N₄OS
• MW: 296.346981048584
• CID: 6357442
• PubChem ID: 51045136
• Update Time: 2025-10-29

3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole
• 1-{2-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-1H-benzimidazole
• CHEMBL4957174
• AKOS005655435
• F2275-0569
• 1-{2-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-1H-1,3-benzodiazole
• 3-(2-(1H-benzo[d]imidazol-1-yl)ethyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
• 1225150-40-2

• Inchi： 1S/C15H12N4OS/c1-2-5-12-11(4-1)16-10-19(12)8-7-14-17-15(20-18-14)13-6-3-9-21-13/h1-6,9-10H,7-8H2
• InChI Key： MJKFMUYTXWHDGH-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=NC(CCN2C=NC3=CC=CC=C32)=N1

Computed Properties

• Exact Mass: 296.07318219g/mol
• Monoisotopic Mass: 296.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85Ų

Additional information on 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole

Introduction to 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole (CAS No: 1225150-40-2)

3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole, identified by its CAS number 1225150-40-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, incorporating both benzimidazole and thiophene moieties, which are well-documented for their diverse biological activities. The oxadiazole ring system further enhances its potential as a pharmacophore, contributing to its utility in the development of novel therapeutic agents.

The molecular structure of 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole exhibits a unique arrangement of functional groups that positions it as a promising candidate for further investigation. The benzimidazole moiety is particularly noteworthy, as it is widely recognized for its role in various biological processes and has been extensively studied for its potential applications in anticancer, antimicrobial, and anti-inflammatory therapies. The presence of the thiophene ring adds another layer of complexity, offering opportunities for modulating electronic properties and enhancing binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole has emerged as a compound of interest due to its structural features that suggest potential interactions with key biological targets. For instance, the oxadiazole ring is known to exhibit inhibitory activity against various enzymes, including those involved in pain signaling and inflammation. This makes it a valuable scaffold for designing molecules that could modulate these pathways effectively.

The benzimidazole component of the molecule is particularly relevant in the context of anticancer research. Benzimidazole derivatives have been extensively studied for their ability to interfere with DNA replication and transcription processes in cancer cells. By incorporating this moiety into the structure of 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole, researchers aim to leverage these properties to develop novel anticancer agents. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain cancer-related enzymes, making it a promising candidate for further exploration.

The thiophene ring in 3-[2-(benzimidazol-1-yl)ethyl]-5-thiophen-2-yl-1,2,4-oxadiazole also contributes to its potential therapeutic applications. Thiophene derivatives are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The integration of the thiophene moiety with the benzimidazole and oxadiazole rings creates a multifunctional scaffold that could enhance the compound's interaction with biological targets. This structural design allows for fine-tuning of electronic and steric properties, which is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

In the realm of medicinal chemistry, the development of new drug candidates often involves extensive virtual screening and experimental validation. Computational methods play a crucial role in identifying promising scaffolds like 3-[2-(benzimidazol-1-yli)ethyl]-5-thiophen--yl-1,